Cas no 87642-29-3 (3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine)
3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
- 1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-3-phenyl-
- AB41924
- FT-0648974
- 3-phenyl-4,5,6,7-tetrahydro-1H-pyra zolo[4,3-c]pyridine
- TZFHJMGEXWVRKQ-UHFFFAOYSA-N
- CS-0205418
- LS-05236
- AKOS000674611
- 3-PHENYL-4 pound not5 pound not6 pound not7-TETRAHYDRO-1H-PYRAZOLO[4 pound not3-C]PYRIDINE
- MFCD07403541
- SY308780
- EN300-220372
- F2198-7372
- 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
- CHEMBL1196112
- SCHEMBL10818201
- DTXSID00424686
- 87642-29-3
- 1H-pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-3-phenyl-, monohydrochloride
- ALBB-016735
- 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine
-
- MDL: MFCD07403541
- Inchi: 1S/C12H13N3/c1-2-4-9(5-3-1)12-10-8-13-7-6-11(10)14-15-12/h1-5,13H,6-8H2,(H,14,15)
- InChI Key: TZFHJMGEXWVRKQ-UHFFFAOYSA-N
- SMILES: N1CCC2=C(C(C3C=CC=CC=3)=NN2)C1
Computed Properties
- Exact Mass: 199.11100
- Monoisotopic Mass: 199.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.7Ų
Experimental Properties
- PSA: 40.71000
- LogP: 2.05120
3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029187336-1g |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 95% | 1g |
$576.64 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 065783-500mg |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 500mg |
5119.0CNY | 2021-07-05 | ||
| Matrix Scientific | 065783-1g |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 1g |
$358.00 | 2023-09-08 | ||
| Matrix Scientific | 065783-5g |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 5g |
$1075.00 | 2023-09-08 | ||
| Chemenu | CM151892-1g |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 95% | 1g |
$632 | 2021-08-05 | |
| TRC | P400473-5mg |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P400473-10mg |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P400473-50mg |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 50mg |
$ 185.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 065783-500mg |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 500mg |
5119CNY | 2021-05-07 | ||
| Matrix Scientific | 065783-500mg |
3-Phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
87642-29-3 | 500mg |
$290.00 | 2023-09-08 |
3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Suppliers
3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine
Comprehensive Overview of 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 87642-29-3): Properties, Applications, and Research Insights
3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 87642-29-3) is a heterocyclic compound with a unique structural framework, combining a pyrazole ring fused to a partially hydrogenated pyridine moiety. This scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its versatile bioactivity and potential as a building block for drug discovery. The presence of both phenyl and tetrahydro-pyrazolopyridine groups contributes to its distinct physicochemical properties, making it a subject of interest for synthetic chemists and material scientists alike.
Recent advancements in AI-driven drug design and computational chemistry have highlighted the importance of 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine in virtual screening workflows. Researchers frequently explore its molecular docking potential against targets like G-protein-coupled receptors (GPCRs) and kinase enzymes, addressing trending topics such as personalized medicine and cancer therapeutics. Its logP and hydrogen-bonding capacity align with Lipinski’s Rule of Five, enhancing its appeal for lead optimization in preclinical studies.
The compound’s synthesis typically involves multicomponent reactions or cyclization strategies, leveraging catalysts like palladium or organocatalysts. Green chemistry enthusiasts often inquire about solvent-free synthesis or microwave-assisted protocols for this molecule, reflecting the growing demand for sustainable methodologies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its purity, while X-ray crystallography elucidates its solid-state conformation.
Beyond pharmaceuticals, 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine finds niche applications in organic electronics and catalysis. Its conjugated system enables exploration in OLED materials, resonating with the surge in renewable energy research. Patent databases reveal its inclusion in photovoltaic additives and ligand designs for transition-metal complexes, addressing queries about next-gen materials.
Safety and regulatory profiles of this compound are frequently searched in REACH and FDA databases. While not classified as hazardous, proper PPE and fume hood usage are recommended during handling. Environmental persistence data remain limited, prompting discussions on biodegradability and ecotoxicology—a hotspot for ESG-focused industries.
In summary, CAS No. 87642-29-3 represents a multifaceted compound bridging medicinal chemistry, materials science, and green synthesis. Its adaptability to high-throughput screening and alignment with Industry 4.0 trends ensure its relevance in future scientific breakthroughs.
87642-29-3 (3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine) Related Products
- 87642-31-7(3-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine)
- 87628-46-4(Benzonitrile, 4-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)-)
- 87628-59-9(1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-5-methyl-3-phenyl-)
- 87642-33-9(1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-3-(4-methylphenyl)-,dihydrochloride)
- 87628-45-3(1H-Pyrazolo[4,3-c]pyridine, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-)
- 87628-65-7(1H-Pyrazolo[4,3-c]pyridine,4,5,6,7-tetrahydro-5-methyl-3-(4-methylphenyl)-)
- 87628-63-5(1H-Pyrazolo[4,3-c]pyridine,3-(4-fluorophenyl)-4,5,6,7-tetrahydro-5-methyl-)
- 87628-52-2(3-(4-Chlorophenyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine Hydrochloride)
- 87628-50-0(3-Phenyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine Dihydrochloride)
- 87642-32-8(3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine)